Cas no 1123169-57-2 (3-Bromo-5-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine)

• Product Name: 3-Bromo-5-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine
• CAS No: 1123169-57-2
• MF: C₈H₇BrN₄
• MW: 239.071979761124
• MDL: MFCD12198490
• CID: 1087907
• PubChem ID: 37134680
• Update Time: 2025-04-20

3-Bromo-5-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-5-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine
• 3-bromo-5-methyl-2-(1,2,4-triazol-4-yl)pyridine
• 3-bromo-5-methyl-2-(4H-1,2,4-triazol-4-yl)pyridine(SALTDATA: FREE)
• DTXSID40653256
• CS-0441219
• 1123169-57-2
• MFCD12198490
• AKOS006340614

• MDL： MFCD12198490
• Inchi： 1S/C8H7BrN4/c1-6-2-7(9)8(10-3-6)13-4-11-12-5-13/h2-5H,1H3
• InChI Key： KDILRQFMVZUINC-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=CN=C1N1C=NN=C1

Computed Properties

• Exact Mass: 237.98541g/mol
• Monoisotopic Mass: 237.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.6Ų